Cas no 2126144-51-0 ((S)-1-(4-methoxy-3-methylphenyl)ethanamine hydrochloride)
(S)-1-(4-methoxy-3-methylphenyl)ethanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine hydrochloride
- (s)-1-(4-Methoxy-3-methylphenyl)ethanamine hydrochloride
- (S)-1-(4-methoxy-3-methylphenyl)ethanamine hydrochloride
-
(S)-1-(4-methoxy-3-methylphenyl)ethanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1318971-250mg |
(s)-1-(4-Methoxy-3-methylphenyl)ethanamine hydrochloride |
2126144-51-0 | 98% | 250mg |
¥3070 | 2023-04-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1318971-1g |
(s)-1-(4-Methoxy-3-methylphenyl)ethanamine hydrochloride |
2126144-51-0 | 98% | 1g |
¥7650 | 2023-04-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1318971-5g |
(s)-1-(4-Methoxy-3-methylphenyl)ethanamine hydrochloride |
2126144-51-0 | 98% | 5g |
¥20638 | 2023-04-08 | |
| Chemenu | CM445754-1g |
(S)-1-(4-methoxy-3-methylphenyl)ethanamine hydrochloride |
2126144-51-0 | 95%+ | 1g |
$884 | 2023-03-24 | |
| Enamine | EN300-395879-0.05g |
(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine hydrochloride |
2126144-51-0 | 95% | 0.05g |
$168.0 | 2023-03-02 | |
| Enamine | EN300-395879-0.1g |
(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine hydrochloride |
2126144-51-0 | 95% | 0.1g |
$252.0 | 2023-03-02 | |
| Enamine | EN300-395879-0.25g |
(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine hydrochloride |
2126144-51-0 | 95% | 0.25g |
$361.0 | 2023-03-02 | |
| Enamine | EN300-395879-0.5g |
(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine hydrochloride |
2126144-51-0 | 95% | 0.5g |
$569.0 | 2023-03-02 | |
| Enamine | EN300-395879-1.0g |
(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine hydrochloride |
2126144-51-0 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-395879-2.5g |
(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine hydrochloride |
2126144-51-0 | 95% | 2.5g |
$1428.0 | 2023-03-02 |
(S)-1-(4-methoxy-3-methylphenyl)ethanamine hydrochloride Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on (S)-1-(4-methoxy-3-methylphenyl)ethanamine hydrochloride
Introduction to (S)-1-(4-methoxy-3-methylphenyl)ethanamine hydrochloride (CAS No. 2126144-51-0)
(S)-1-(4-methoxy-3-methylphenyl)ethanamine hydrochloride, identified by its CAS number 2126144-51-0, is a significant compound in the field of pharmaceutical chemistry. This chiral amine derivative has garnered attention due to its structural uniqueness and potential applications in drug development. The compound's molecular structure, featuring a phenyl ring substituted with both methoxy and methyl groups, along with its hydrochloride salt form, contributes to its distinct chemical properties and reactivity.
The stereochemistry of (S)-1-(4-methoxy-3-methylphenyl)ethanamine hydrochloride is particularly noteworthy, as the (S) configuration can significantly influence its biological activity. In pharmaceuticals, enantiomeric purity is crucial, and this compound's specific stereochemical arrangement may confer unique pharmacological effects compared to its racemic counterpart. Recent studies have highlighted the importance of such stereospecific compounds in developing targeted therapies, particularly in the treatment of neurological disorders and inflammatory conditions.
Recent research in medicinal chemistry has demonstrated that amine derivatives like (S)-1-(4-methoxy-3-methylphenyl)ethanamine hydrochloride exhibit promising interactions with biological targets. For instance, studies have shown that similar phenylalkylamine structures can act as modulators of neurotransmitter receptors, potentially leading to novel treatments for depression and anxiety disorders. The presence of the methoxy group enhances lipophilicity, facilitating better membrane penetration, while the methyl group influences electronic properties, affecting binding affinity.
The hydrochloride salt form of this compound improves its solubility in aqueous solutions, making it more suitable for formulation into injectable or oral medications. This solubility profile is critical for drug delivery systems, as it ensures consistent absorption and bioavailability. In clinical trials, compounds with enhanced solubility have shown improved therapeutic outcomes due to their ability to reach target sites more efficiently.
Advances in computational chemistry have enabled researchers to predict the binding affinities and metabolic pathways of (S)-1-(4-methoxy-3-methylphenyl)ethanamine hydrochloride with high accuracy. Molecular docking studies have revealed potential interactions with enzymes such as cytochrome P450 monooxygenases, which are involved in drug metabolism. Understanding these interactions is essential for predicting drug-drug interactions and optimizing dosing regimens.
In addition to its pharmacological potential, (S)-1-(4-methoxy-3-methylphenyl)ethanamine hydrochloride has been explored in the development of novel synthetic methodologies. Its unique structure provides a versatile scaffold for further chemical modifications, allowing researchers to design derivatives with enhanced efficacy or reduced side effects. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups, expanding the compound's utility in drug discovery.
The compound's stability under various conditions has also been a focus of investigation. Studies have examined its degradation pathways under acidic, basic, and oxidative environments, providing insights into its shelf life and storage requirements. Ensuring chemical stability is paramount in pharmaceutical development, as unstable compounds can lead to reduced efficacy or unexpected adverse effects.
Emerging applications of (S)-1-(4-methoxy-3-methylphenyl)ethanamine hydrochloride extend beyond traditional therapeutic areas. Researchers are exploring its potential in agrochemicals, where similar amine derivatives have shown promise as plant growth regulators or pest repellents. This interdisciplinary approach highlights the broad utility of chiral amines in addressing diverse challenges across multiple industries.
The synthesis of (S)-1-(4-methoxy-3-methylphenyl)ethanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Catalytic hydrogenation and asymmetric synthesis are commonly employed techniques to achieve high enantiomeric purity. The development of efficient synthetic routes is crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability.
Regulatory considerations play a significant role in the commercialization of (S)-1-(4-methoxy-3-methylphenyl)ethanamine hydrochloride. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards before reaching the market. Additionally, toxicological studies are conducted to assess its safety profile, providing essential data for regulatory submissions and clinical approval processes.
Future directions in research on this compound include exploring its role in combination therapies. By pairing it with other bioactive molecules, researchers aim to develop synergistic treatments that enhance therapeutic outcomes while minimizing side effects. The growing emphasis on personalized medicine also suggests that (S)-1-(4-methoxy-3-methylphenyl)ethanamine hydrochloride could be tailored to individual patient profiles based on genetic or molecular markers.
In conclusion, (S)-1-(4-methoxy-3-methylphenyl)ethanamine hydrochloride represents a compelling area of study within pharmaceutical chemistry. Its unique structural features, coupled with promising preclinical findings, position it as a valuable candidate for further development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to make significant contributions to medicine and beyond.
2126144-51-0 ((S)-1-(4-methoxy-3-methylphenyl)ethanamine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)